3-(4-fluorophenyl)-N-(3-methoxybenzyl)-4-oxo-2-(pyrrolidin-1-yl)-3,4-dihydroquinazoline-7-carboxamide

• IUPAC Name: 3-(4-fluorophenyl)-N-[(3-methoxyphenyl)methyl]-4-oxo-2-pyrrolidin-1-ylquinazoline-7-carboxamide
• InChI: InChI=1S/C27H25FN4O3/c1-35-22-6-4-5-18(15-22)17-29-25(33)19-7-12-23-24(16-19)30-27(31-13-2-3-14-31)32(26(23)34)21-10-8-20(28)9-11-21/h4-12,15-16H,2-3,13-14,17H2,1H3,(H,29,33)
• InChI Key: DIJBUTIGTVNYEW-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)CNC(=O)C2=CC3=C(C=C2)C(=O)N(C(=N3)N4CCCC4)C5=CC=C(C=C5)F
• Molecular Formula: C27H25FN4O3
• Molecular Weight: 472.5 g/mol

Description

3-(4-fluorophenyl)-N-(3-methoxybenzyl)-4-oxo-2-(pyrrolidin-1-yl)-3,4-dihydroquinazoline-7-carboxamide is a useful research compound. Its molecular formula is C27H25FN4O3 and its molecular weight is 472.52. The purity is usually 95%.
BenchChem offers high-quality 3-(4-fluorophenyl)-N-(3-methoxybenzyl)-4-oxo-2-(pyrrolidin-1-yl)-3,4-dihydroquinazoline-7-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-(4-fluorophenyl)-N-(3-methoxybenzyl)-4-oxo-2-(pyrrolidin-1-yl)-3,4-dihydroquinazoline-7-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Activity

• Antimicrobial and Anti-inflammatory Properties : Compounds with structures similar to "3-(4-fluorophenyl)-N-(3-methoxybenzyl)-4-oxo-2-(pyrrolidin-1-yl)-3,4-dihydroquinazoline-7-carboxamide" have been synthesized and evaluated for their antimicrobial and anti-inflammatory properties. These include fluoroquinolone-based 4-thiazolidinones and novel benzodifuranyl derivatives, which have shown promising results in inhibiting cyclooxygenase enzymes and displaying significant analgesic and anti-inflammatory activities (Patel & Patel, 2010; Abu‐Hashem et al., 2020).

• Antibacterial Agents : The research on quinazoline derivatives has shown that specific modifications in their structure can lead to compounds with potent antibacterial activities against both Gram-positive and Gram-negative bacteria. This includes the development of novel compounds with enhanced in vitro potency and selectivity for bacterial targets (Cooper et al., 1990).

• Synthetic Methods and Chemical Characterization : Studies have also focused on the synthetic pathways to create these compounds, characterizing them through various analytical techniques. This includes exploring different synthetic routes, such as palladium-catalyzed oxidative cyclization-alkoxycarbonylation, to produce heterocyclic derivatives with potential pharmacological activities (Bacchi et al., 2005).